2-(2-Methoxyphenyl)acrylic acid

• Molecular Formula: C10H10O3
• Molecular Weight: 178.18 g/mol
• IUPAC Name: 2-(2-methoxyphenyl)prop-2-enoic acid
• InChI: InChI=1S/C10H10O3/c1-7(10(11)12)8-5-3-4-6-9(8)13-2/h3-6H,1H2,2H3,(H,11,12)
• InChI Key: IQOSVINVIDSMQE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=C)C(=O)O

Description

2-(2-Methoxyphenyl)acrylic acid (IUPAC name: (E)-3-(2-methoxyphenyl)prop-2-enoic acid) is a methoxy-substituted cinnamic acid derivative. It is structurally characterized by an acrylic acid backbone (CH₂=CH–COOH) attached to a 2-methoxyphenyl group at the β-position. This compound is also known as trans-2-methoxycinnamic acid or ortho-methoxycinnamic acid . Its molecular formula is C₁₀H₁₀O₃, with a molecular weight of 178.19 g/mol and a melting point range of 85–89°C .

The compound is synthesized via Knoevenagel condensation between 2-methoxybenzaldehyde and malonic acid or through catalytic hydrogenation of α,β-unsaturated nitro precursors . It serves as a key intermediate in pharmaceuticals and organic synthesis, particularly in melanogenesis inhibition studies and as a ligand in metal-organic frameworks .

Comparison with Similar Compounds

Cinnamic Acid Derivatives

a. 3-(2-Methoxyphenyl)propanoic Acid

• Structure: Propanoic acid chain (CH₂–CH₂–COOH) instead of acrylic acid.
• Properties : Higher molecular weight (180.20 g/mol ) and lower reactivity due to saturated carbon chain. Used in combinatorial chemistry libraries for lead discovery .
• Key Difference : Reduced conjugation compared to acrylic acid derivatives, leading to weaker UV absorption.

b. Methyl (2E)-3-(2-Methoxyphenyl)acrylate

• Structure : Methyl ester of 2-(2-Methoxyphenyl)acrylic acid.
• Properties : Lower polarity (logP ≈ 2.1) and higher volatility. Used as a fragrance precursor .
• Key Difference : Esterification enhances stability but reduces acidity (pKa ~4.5 vs. ~2.5 for the free acid).

c. 3-(o-Methoxyphenyl)-2-phenylacrylic Acid

• Structure : Additional phenyl group at the α-position of the acrylic acid.
• Properties : Molecular weight 254.28 g/mol ; steric hindrance reduces solubility in polar solvents. Studied for photophysical applications .

Acetic Acid Derivatives

2-(2-Methoxyphenyl)acetic Acid

• Structure : Acetic acid (–CH₂COOH) instead of acrylic acid.
• Properties : Shorter carbon chain (C₉H₁₀O₃; 166.18 g/mol ) and higher solubility in water. Crystal structure reveals planar geometry with intramolecular hydrogen bonding .
• Key Difference : Lacks conjugated double bond, limiting applications in UV-absorbing materials.

Hydroxyphenyl and Methoxyphenyl Ethanol Derivatives

2-(2-Methoxyphenyl)ethanol

• Structure: Ethanol (–CH₂CH₂OH) instead of acrylic acid.
• Biological Activity : Shows 12.7% tyrosinase inhibition at 4 mM , weaker than hydroxyphenylacetic acids (e.g., 2-hydroxyphenylacetic acid: 46.7% inhibition ) .
• Key Difference : Polar hydroxyl group enhances membrane permeability but reduces thermal stability.

Amino-Substituted Derivatives

2-Amino-2-(2-methoxyphenyl)acetic Acid

• Structure: Amino group (–NH₂) replaces the β-hydrogen of acrylic acid.
• Used in peptide mimetics .

Data Tables

Table 1: Physicochemical Properties of Selected Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Application
2-(2-Methoxyphenyl)acrylic acid	C₁₀H₁₀O₃	178.19	85–89	Tyrosinase inhibition
3-(2-Methoxyphenyl)propanoic acid	C₁₀H₁₂O₃	180.20	85–89	Combinatorial chemistry
2-(2-Methoxyphenyl)acetic acid	C₉H₁₀O₃	166.18	110–115	Crystal engineering
Methyl (2E)-3-(2-methoxyphenyl)acrylate	C₁₁H₁₂O₃	192.21	Liquid at RT	Fragrance synthesis

Research Findings

• Synthesis: 2-(2-Methoxyphenyl)acrylic acid is synthesized via Knoevenagel condensation, achieving yields >70% under optimized conditions . In contrast, propanoic acid derivatives require catalytic hydrogenation of nitro intermediates .
• Material Science : The planar structure of 2-(2-Methoxyphenyl)acetic acid enables dense crystal packing via O–H···O hydrogen bonds, a feature absent in bulkier acrylic acid derivatives .